Cas no 61183-76-4 (Acetamide,2,2'-[[2-ethyl-2-[[2-(heptylmethylamino)-2-oxoethoxy]methyl]-1,3-propanediyl]bis(oxy)]bis[N-heptyl-N-methyl-(9CI))

Acetamide,2,2'-[[2-ethyl-2-[[2-(heptylmethylamino)-2-oxoethoxy]methyl]-1,3-propanediyl]bis(oxy)]bis[N-heptyl-N-methyl-(9CI) structure
61183-76-4 structure
Product Name:Acetamide,2,2'-[[2-ethyl-2-[[2-(heptylmethylamino)-2-oxoethoxy]methyl]-1,3-propanediyl]bis(oxy)]bis[N-heptyl-N-methyl-(9CI)
CAS No:61183-76-4
MF:C36H71N3O6
MW:641.965451478958
CID:510326
PubChem ID:329763476
Update Time:2025-04-19

Acetamide,2,2'-[[2-ethyl-2-[[2-(heptylmethylamino)-2-oxoethoxy]methyl]-1,3-propanediyl]bis(oxy)]bis[N-heptyl-N-methyl-(9CI) Chemical and Physical Properties

Names and Identifiers

    • Acetamide,2,2'-[[2-ethyl-2-[[2-(heptylmethylamino)-2-oxoethoxy]methyl]-1,3-propanediyl]bis(oxy)]bis[N-heptyl-N-methyl-(9CI)
    • 2-[2,2-bis[[2-[heptyl(methyl)amino]-2-oxoethoxy]methyl]butoxy]-N-heptyl-N-methylacetamide
    • N,N',N''-Triheptyl-N,N',N''-trimethyl-4,4',4''-propylidynetris(3-oxabutyramide)
    • SODIUM IONOPHORE I
    • ETH 227
    • 2,2'-((2-Ethyl-2-((2-(heptylmethylamino)-2-oxoethoxy)methyl)-1,3-propanediyl)bis(oxy))bis(N-heptyl-N-methylacetamide)
    • (N,N',N''-triheptyl-N,N',N''-trimethyl-4,4',4''-propylidynetris(3-oxabutyramide))
    • NS00034591
    • AKOS015894674
    • Acetamide, 2,2'-[[2-ethyl-2-[[2-(heptylmethylamino)-2-oxoethoxy]methyl]-1,3-propanediyl]bis(oxy)]bis[N-heptyl-N-methyl-
    • Sodium ionophore I, Selectophore(TM), function tested
    • ETH-227
    • Acetamide, 2,2'-((2-ethyl-2-((2-(heptylmethylamino)-2-oxoethoxy)methyl)-1,3-propanediyl)bis(oxy))bis(N-heptyl-N-methyl-
    • DTXSID30210074
    • 2-[2,2-Bis((2-[heptyl(methyl)amino]-2-oxoethoxy)methyl)butoxy]-n-heptyl-N-methylacetamide #
    • 61183-76-4
    • SCHEMBL624987
    • n,n',n'-triheptyl-n,n',n'-trimethyl-4,4',4'-propylidynetris(3-oxabutyramide)
    • 2,2'-(2-ethyl-2-((2-(heptyl(methyl)amino)-2-oxoethoxy)methyl)propane-1,3-diyl)bis(oxy)bis(N-heptyl-N-methylacetamide)
    • EINECS 262-643-5
    • MDL: MFCD00042950
    • Inchi: 1S/C36H71N3O6/c1-8-12-15-18-21-24-37(5)33(40)27-43-30-36(11-4,31-44-28-34(41)38(6)25-22-19-16-13-9-2)32-45-29-35(42)39(7)26-23-20-17-14-10-3/h8-32H2,1-7H3
    • InChI Key: PMECOBBGCPFYPP-UHFFFAOYSA-N
    • SMILES: O(CC(N(C)CCCCCCC)=O)CC(COCC(N(C)CCCCCCC)=O)(COCC(N(C)CCCCCCC)=O)CC

Computed Properties

  • Exact Mass: 641.53400
  • Monoisotopic Mass: 641.53428699g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 45
  • Rotatable Bond Count: 31
  • Complexity: 657
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8
  • Topological Polar Surface Area: 88.6Ų

Experimental Properties

  • PSA: 88.62000
  • LogP: 6.71900

Acetamide,2,2'-[[2-ethyl-2-[[2-(heptylmethylamino)-2-oxoethoxy]methyl]-1,3-propanediyl]bis(oxy)]bis[N-heptyl-N-methyl-(9CI) Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Safety Instruction: 23-24/25

Acetamide,2,2'-[[2-ethyl-2-[[2-(heptylmethylamino)-2-oxoethoxy]methyl]-1,3-propanediyl]bis(oxy)]bis[N-heptyl-N-methyl-(9CI) Pricemore >>

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